Cas no 890791-68-1 (5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine)

• Product Name: 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine
• CAS No: 890791-68-1
• MF: C₂₂H₂₄N₂O₃S₂
• MW: 428.567563056946
• CID: 5440393
• Update Time: 2025-07-21

5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2-ethyl-6-methylanilino)-4-ethylsulfonylthiophen-2-yl]-phenylmethanone
• 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine

• Inchi： 1S/C22H24N2O3S2/c1-4-15-13-9-10-14(3)18(15)24-22-21(29(26,27)5-2)17(23)20(28-22)19(25)16-11-7-6-8-12-16/h6-13,24H,4-5,23H2,1-3H3
• InChI Key： AKNIDLHZSZWBQR-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=C(C)C=CC=C2CC)=C(S(CC)(=O)=O)C=1N)(C1=CC=CC=C1)=O

Additional information on 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine

Research Brief on 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine (CAS: 890791-68-1)

The compound 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine (CAS: 890791-68-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiophene derivative exhibits unique structural and functional properties that make it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, providing valuable insights for drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine with high purity and yield. The compound's structural features, including the benzoyl and ethanesulfonyl groups, contribute to its stability and bioavailability. Researchers have employed various spectroscopic techniques, such as NMR and mass spectrometry, to confirm its molecular structure and assess its physicochemical properties.

Pharmacological studies have revealed that 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to modulate key signaling molecules, suggesting potential applications in treating inflammatory diseases and certain types of cancer. These findings are supported by molecular docking studies, which highlight the compound's high affinity for its target proteins.

In vivo studies using animal models have further validated the therapeutic potential of this compound. Preliminary results indicate favorable pharmacokinetic profiles, including adequate absorption and distribution, as well as manageable toxicity levels. These outcomes underscore the compound's suitability for further preclinical and clinical development. However, additional studies are required to optimize dosing regimens and evaluate long-term safety.

The current research landscape also explores the potential of 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine in combination therapies. Synergistic effects with existing drugs have been observed, offering new avenues for enhancing treatment efficacy and overcoming drug resistance. Such combinatorial approaches could revolutionize the management of complex diseases, particularly those with limited therapeutic options.

In conclusion, 5-benzoyl-3-(ethanesulfonyl)-N2-(2-ethyl-6-methylphenyl)thiophene-2,4-diamine (CAS: 890791-68-1) represents a promising chemical entity with significant therapeutic potential. Ongoing research aims to elucidate its full mechanistic profile and explore its applications in diverse medical fields. The compound's unique properties and encouraging preclinical data position it as a valuable candidate for future drug development initiatives.